Cas no 2229671-57-0 (3-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)prop-2-enoic acid)
3-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)prop-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)prop-2-enoic acid
- 3-(5-{[(tert-butoxy)carbonyl]amino}-2-methoxyphenyl)prop-2-enoic acid
- 2229671-57-0
- EN300-1892701
-
- Inchi: 1S/C15H19NO5/c1-15(2,3)21-14(19)16-11-6-7-12(20-4)10(9-11)5-8-13(17)18/h5-9H,1-4H3,(H,16,19)(H,17,18)/b8-5+
- InChI Key: QEULFAZYOCELBR-VMPITWQZSA-N
- SMILES: O(C(NC1C=CC(=C(/C=C/C(=O)O)C=1)OC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 293.12632271g/mol
- Monoisotopic Mass: 293.12632271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 399
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 84.9Ų
3-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)prop-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1892701-0.05g |
3-(5-{[(tert-butoxy)carbonyl]amino}-2-methoxyphenyl)prop-2-enoic acid |
2229671-57-0 | 0.05g |
$719.0 | 2023-09-18 | ||
| Enamine | EN300-1892701-0.1g |
3-(5-{[(tert-butoxy)carbonyl]amino}-2-methoxyphenyl)prop-2-enoic acid |
2229671-57-0 | 0.1g |
$755.0 | 2023-09-18 | ||
| Enamine | EN300-1892701-0.25g |
3-(5-{[(tert-butoxy)carbonyl]amino}-2-methoxyphenyl)prop-2-enoic acid |
2229671-57-0 | 0.25g |
$789.0 | 2023-09-18 | ||
| Enamine | EN300-1892701-0.5g |
3-(5-{[(tert-butoxy)carbonyl]amino}-2-methoxyphenyl)prop-2-enoic acid |
2229671-57-0 | 0.5g |
$823.0 | 2023-09-18 | ||
| Enamine | EN300-1892701-1.0g |
3-(5-{[(tert-butoxy)carbonyl]amino}-2-methoxyphenyl)prop-2-enoic acid |
2229671-57-0 | 1g |
$857.0 | 2023-06-01 | ||
| Enamine | EN300-1892701-2.5g |
3-(5-{[(tert-butoxy)carbonyl]amino}-2-methoxyphenyl)prop-2-enoic acid |
2229671-57-0 | 2.5g |
$1680.0 | 2023-09-18 | ||
| Enamine | EN300-1892701-5.0g |
3-(5-{[(tert-butoxy)carbonyl]amino}-2-methoxyphenyl)prop-2-enoic acid |
2229671-57-0 | 5g |
$2485.0 | 2023-06-01 | ||
| Enamine | EN300-1892701-10.0g |
3-(5-{[(tert-butoxy)carbonyl]amino}-2-methoxyphenyl)prop-2-enoic acid |
2229671-57-0 | 10g |
$3683.0 | 2023-06-01 | ||
| Enamine | EN300-1892701-1g |
3-(5-{[(tert-butoxy)carbonyl]amino}-2-methoxyphenyl)prop-2-enoic acid |
2229671-57-0 | 1g |
$857.0 | 2023-09-18 | ||
| Enamine | EN300-1892701-5g |
3-(5-{[(tert-butoxy)carbonyl]amino}-2-methoxyphenyl)prop-2-enoic acid |
2229671-57-0 | 5g |
$2485.0 | 2023-09-18 |
3-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)prop-2-enoic acid Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 3-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)prop-2-enoic acid
Introduction to 3-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)prop-2-enoic acid (CAS No. 2229671-57-0)
3-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)prop-2-enoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229671-57-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of propenoic acids, characterized by the presence of a vinyl group (-CH=CH₂) and a carboxylic acid moiety. The structural framework of this molecule incorporates several functional groups, including an amino group protected by a tert-butoxycarbonyl (Boc) group, a methoxy substituent on a phenyl ring, and a prop-2-enoic acid backbone. These features make it a versatile intermediate in synthetic chemistry and a potential candidate for further derivatization in drug discovery.
The Boc-amino group is particularly noteworthy, as it provides stability under basic conditions while protecting the amino functionality from unwanted side reactions. This protective group is widely employed in peptide synthesis and medicinal chemistry to ensure selective reactivity. The presence of the methoxyphenyl moiety introduces electronic and steric effects that can influence the compound's interactions with biological targets. The combination of these structural elements suggests that 3-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)prop-2-enoic acid may exhibit unique pharmacological properties, making it a subject of interest for researchers exploring novel therapeutic agents.
In recent years, there has been growing interest in the development of small molecules that modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The structural features of 3-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)prop-2-enoic acid align well with this trend, as the phenolic and enolic hydroxyl groups can serve as hydrogen bond donors or acceptors, facilitating interactions with protein targets. Additionally, the Boc-protected amino group allows for subsequent modifications, enabling the synthesis of more complex derivatives with tailored biological activities.
One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. The propenoic acid backbone can be further functionalized to introduce additional pharmacophores, such as aldehydes, ketones, or thiols, which are common motifs in drug design. For instance, researchers have explored similar scaffolds in the development of inhibitors targeting enzymes involved in metabolic pathways. The methoxyphenyl ring, with its electron-donating nature, may enhance binding affinity to certain receptors or enzymes by modulating electronic distributions.
Recent studies have highlighted the importance of polyphenolic derivatives in pharmacology due to their ability to interact with multiple biological targets. The methoxyphenyl group in 3-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)prop-2-enoic acid shares structural similarities with natural products like flavonoids, which are known for their anti-inflammatory and antioxidant properties. While direct comparisons are limited at this stage, the compound's design suggests that it may possess comparable bioactivities or serve as a lead structure for further optimization.
The Boc-protection of the amino group also opens avenues for peptide coupling reactions, where this compound could serve as an intermediate for constructing peptidomimetics or modified peptides. Peptidomimetics are designed to mimic the bioactivity of natural peptides while overcoming limitations such as poor oral bioavailability or susceptibility to enzymatic degradation. By incorporating functional groups like carboxylic acids or amides derived from this intermediate, researchers can create molecules with enhanced stability and improved pharmacokinetic profiles.
From a synthetic chemistry perspective, 3-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)prop-2-enoic acid represents an interesting challenge due to its complex functionalization. The synthesis would likely involve multi-step reactions starting from readily available aromatic precursors like 2-methoxyaniline or 4-hydroxybenzaldehyde. Key steps would include protection-deprotection strategies for the amino group, introduction of the propenoic acid moiety via vinylation or condensation reactions, and optimization of regioselectivity to achieve the desired substitution pattern on the phenyl ring.
The pharmaceutical industry has increasingly relied on computational methods to accelerate drug discovery processes. Virtual screening and molecular docking studies can be employed to evaluate how 3-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)prop-2-enoic acid interacts with potential targets such as kinases, receptors, or enzymes implicated in disease pathways. These approaches can provide valuable insights into its binding affinity and selectivity before experimental validation is undertaken.
In conclusion,3-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)prop-2-enoic acid (CAS No. 2229671-57-0) is a structurally complex and versatile compound with significant potential in pharmaceutical research. Its combination of protective groups, functional moieties like methoxyphenyl and propenoic acid units,and its synthetic accessibility make it an attractive scaffold for further exploration. As research continues to uncover new therapeutic targets,this compound may play a crucial role in developing innovative treatments across various medical disciplines.
2229671-57-0 (3-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)prop-2-enoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)